Cas no 842119-90-8 (rac-(1R,2R)-2-(3,4-dichlorophenyl)cyclopropane-1-carboxylic acid, trans)

• Product Name: rac-(1R,2R)-2-(3,4-dichlorophenyl)cyclopropane-1-carboxylic acid, trans
• CAS No: 842119-90-8
• MF: C₁₀H₈Cl₂O₂
• MW: 231.07532119751
• MDL: MFCD29049180
• CID: 5249105
• PubChem ID: 20666512
• Update Time: 2026-03-09

rac-(1R,2R)-2-(3,4-dichlorophenyl)cyclopropane-1-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(3,4-dichlorophenyl)-, (1R,2R)-rel-
• (1R,2R)-2-(3,4-dichlorophenyl)cyclopropane-1-car boxylic acid
• rac-(1R,2R)-2-(3,4-dichlorophenyl)cyclopropane-1-carboxylic acid, trans

• MDL： MFCD29049180
• Inchi： 1S/C10H8Cl2O2/c11-8-2-1-5(3-9(8)12)6-4-7(6)10(13)14/h1-3,6-7H,4H2,(H,13,14)/t6-,7+/m0/s1
• InChI Key： HNBMCAXNEUPDCW-NKWVEPMBSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@H]1C1=CC=C(Cl)C(Cl)=C1

Additional information on rac-(1R,2R)-2-(3,4-dichlorophenyl)cyclopropane-1-carboxylic acid, trans

Comprehensive Overview of rac-(1R,2R)-2-(3,4-dichlorophenyl)cyclopropane-1-carboxylic acid, trans (CAS No. 842119-90-8)

The compound rac-(1R,2R)-2-(3,4-dichlorophenyl)cyclopropane-1-carboxylic acid, trans (CAS No. 842119-90-8) is a chiral cyclopropane derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trans configuration and the presence of a 3,4-dichlorophenyl moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel therapeutics and its relevance in stereoselective synthesis.

One of the key reasons for the growing attention toward rac-(1R,2R)-2-(3,4-dichlorophenyl)cyclopropane-1-carboxylic acid, trans is its utility in medicinal chemistry. The cyclopropane ring is known to enhance metabolic stability and bioavailability, making it a favored scaffold in drug design. Additionally, the dichlorophenyl group contributes to the compound's lipophilicity, which is crucial for membrane permeability. These attributes align with current trends in small-molecule drug discovery, where researchers focus on optimizing pharmacokinetic properties.

In the context of agrochemical innovation, rac-(1R,2R)-2-(3,4-dichlorophenyl)cyclopropane-1-carboxylic acid, trans has shown promise as a building block for pesticides and herbicides. The 3,4-dichlorophenyl moiety is often associated with herbicidal activity, and the trans-cyclopropane structure can impart selectivity toward target organisms. This aligns with the industry's demand for environmentally friendly and highly specific agrochemicals, addressing concerns about resistance and ecological impact.

The synthesis of rac-(1R,2R)-2-(3,4-dichlorophenyl)cyclopropane-1-carboxylic acid, trans typically involves stereocontrolled cyclopropanation reactions, which are a hot topic in organic synthesis. Recent advancements in catalysis and green chemistry have improved the efficiency of such transformations, reducing waste and energy consumption. These developments resonate with the broader scientific community's focus on sustainable chemistry and atom economy.

From a regulatory perspective, rac-(1R,2R)-2-(3,4-dichlorophenyl)cyclopropane-1-carboxylic acid, trans is not classified as a hazardous material, making it accessible for research and industrial applications. However, proper handling and disposal practices are recommended to ensure safety and compliance with laboratory standards. This aspect is particularly relevant given the increasing scrutiny of chemical safety in academic and industrial settings.

In summary, rac-(1R,2R)-2-(3,4-dichlorophenyl)cyclopropane-1-carboxylic acid, trans (CAS No. 842119-90-8) is a versatile compound with broad applicability in pharmaceutical and agrochemical research. Its structural features, combined with the growing emphasis on sustainability and stereoselectivity, position it as a compound of significant interest. As research continues, its potential in addressing global health and agricultural challenges will likely expand, making it a focal point for future innovations.